Cas no 29635-81-2 (4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-)

• Product Name: 4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-
• CAS No: 29635-81-2
• MF: C₁₂H₁₄N₂OS
• MW: 234.317361354828
• CID: 259823
• PubChem ID: 2831422
• Update Time: 2025-04-19

4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 4-Imidazolidinone,5-(1-methylethyl)-3-phenyl-2-thioxo-, (5S)-
• (S)-5-(1-Methylethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• 5-(1-methylethyl)-3-phenyl-2-thioxoimidazolidin-4-one
• 5-(1-methylethyl)-3-phenylimidazolidine-2,4-dione
• 3-phenyl-5-propan-2-yl-2-sulfanylideneimidazolidin-4-one
• Phenylthiohydantoin-valine
• FT-0635233
• SR-01000197323
• Valine phenylthiohydantoin
• 29635-81-2
• 5-Isopropyl-3-phenyl-2-thioxoimidazolidin-4-one
• 5-Isopropyl-3-phenyl-2-thioxo-4-imidazolidinone #
• PTH-valine
• DTXSID70952103
• SR-01000197323-1
• D91957
• SCHEMBL3285739
• EINECS 249-736-6
• CS-0311791
• 3-Phenyl-5-(propan-2-yl)-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
• MFCD00038438
• P0379
• Valine 3-phenyl-2-thiohydantoin
• 4333-20-4
• HEIKHJHSVLQGGN-UHFFFAOYSA-N
• Hydantoin, 5-isopropyl-3-phenyl-2-thio-
• Valyl phenylthiohydantoin
• 4-Imidazolidinone, 5-(1-methylethyl)-3-phenyl-2-thioxo-
• 5-Isopropyl-3-phenyl-2-thiohydantoin

• Inchi： 1S/C12H14N2OS/c1-8(2)10-11(15)14(12(16)13-10)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,13,16)
• InChI Key： HEIKHJHSVLQGGN-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC=CC=2)C(C(C(C)C)N1)=O

Computed Properties

• Exact Mass: 234.08282
• Monoisotopic Mass: 234.082684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.24
• Boiling Point: 322.5°Cat760mmHg
• Flash Point: 148.8°C
• Refractive Index: 1.553
• PSA: 32.34